Cas no 1493720-41-4 (Methyl 1-(butan-2-yl)-4-hydroxypyrrolidine-2-carboxylate)

Methyl 1-(butan-2-yl)-4-hydroxypyrrolidine-2-carboxylate is a pyrrolidine-based ester compound featuring a hydroxyl group at the 4-position and a butan-2-yl substituent on the nitrogen. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The hydroxyl group enhances reactivity for further functionalization, while the ester moiety offers stability and compatibility with various reaction conditions. Its chiral centers make it valuable for asymmetric synthesis. The compound is typically used in the development of bioactive molecules, leveraging its balanced hydrophilicity and lipophilicity for optimized pharmacokinetic properties. Proper handling under inert conditions is recommended to preserve its integrity.
Methyl 1-(butan-2-yl)-4-hydroxypyrrolidine-2-carboxylate structure
1493720-41-4 structure
Product Name:Methyl 1-(butan-2-yl)-4-hydroxypyrrolidine-2-carboxylate
CAS No:1493720-41-4
MF:C10H19NO3
MW:201.262763261795
MDL:MFCD26062685
CID:5608173
PubChem ID:112632959
Update Time:2025-05-20

Methyl 1-(butan-2-yl)-4-hydroxypyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-843448
    • methyl 1-(butan-2-yl)-4-hydroxypyrrolidine-2-carboxylate
    • 1493720-41-4
    • Methyl 1-(butan-2-yl)-4-hydroxypyrrolidine-2-carboxylate
    • MDL: MFCD26062685
    • Inchi: 1S/C10H19NO3/c1-4-7(2)11-6-8(12)5-9(11)10(13)14-3/h7-9,12H,4-6H2,1-3H3
    • InChI Key: WYHDVBBWABHGCZ-UHFFFAOYSA-N
    • SMILES: OC1CN(C(C)CC)C(C(=O)OC)C1

Computed Properties

  • Exact Mass: 201.13649347g/mol
  • Monoisotopic Mass: 201.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 49.8Ų

Methyl 1-(butan-2-yl)-4-hydroxypyrrolidine-2-carboxylate Pricemore >>

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Additional information on Methyl 1-(butan-2-yl)-4-hydroxypyrrolidine-2-carboxylate

Professional Introduction to Methyl 1-(butan-2-yl)-4-hydroxypyrrolidine-2-carboxylate (CAS No. 1493720-41-4)

Methyl 1-(butan-2-yl)-4-hydroxypyrrolidine-2-carboxylate, a compound with the chemical identifier CAS No. 1493720-41-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular structure of Methyl 1-(butan-2-yl)-4-hydroxypyrrolidine-2-carboxylate consists of a pyrrolidine core substituted with a hydroxyl group at the 4-position and an esterified carboxylic acid at the 2-position, further modified by a butan-2-yl side chain. This configuration imparts distinct chemical and biological properties that make it a promising candidate for various pharmacological applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Pyrrolidine derivatives, in particular, have been extensively studied due to their role as key pharmacophores in numerous bioactive molecules. The presence of both hydroxyl and ester functionalities in Methyl 1-(butan-2-yl)-4-hydroxypyrrolidine-2-carboxylate suggests its versatility in forming hydrogen bonds and participating in metabolic pathways, which are crucial for drug efficacy.

Current research indicates that Methyl 1-(butan-2-yl)-4-hydroxypyrrolidine-2-carboxylate exhibits interesting biological activities that warrant further investigation. Studies have shown that this compound demonstrates potential as an intermediate in the synthesis of more complex pharmacological agents. Its structural features allow for modifications that can enhance binding affinity to biological targets, making it a valuable building block in medicinal chemistry.

The butan-2-yl side chain in Methyl 1-(butan-2-yl)-4-hydroxypyrrolidine-2-carboxylate contributes to its lipophilicity, which is a critical factor in drug absorption and distribution within the body. This property can be leveraged to optimize pharmacokinetic profiles, ensuring that the compound reaches its target site of action effectively. Additionally, the hydroxyl group provides a site for further functionalization, enabling the creation of derivatives with tailored biological activities.

Recent advancements in computational chemistry have facilitated the rapid screening of compounds like Methyl 1-(butan-2-yl)-4-hydroxypyrrolidine-2-carboxylate for potential therapeutic applications. Molecular docking studies have revealed that this compound can interact with various biological targets, including enzymes and receptors involved in metabolic pathways and disease mechanisms. These interactions suggest that Methyl 1-(butan-2-yl)-4-hydroxypyrrolidine-2-carboxylate may have applications in treating conditions such as metabolic disorders and inflammatory diseases.

The synthesis of Methyl 1-(butan-2-yl)-4-hydroxypyrrolidine-2-carboxylate involves multi-step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the formation of the pyrrolidine ring followed by functionalization at the desired positions. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in both research and industrial settings.

In conclusion, Methyl 1-(butan-2-yl)-4-hydroxypyrrolidine-2-carboxylate (CAS No. 1493720-41-4) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique chemical properties and biological activities make it a valuable asset in drug discovery and development. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in advancing medical treatments for various conditions.

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